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Compound of Interest

Compound Name: Bis(chloromethyl)dimethylsilane

Cat. No.: B1265723

An In-depth Technical Guide to the Synthesis and Characterization of
Bis(chloromethyl)dimethylsilane

Introduction

Bis(chloromethyl)dimethylsilane (CAS No. 2917-46-6) is an organosilicon compound with
the linear formula (CH3)2Si(CH2Cl)2. It is a colorless liquid that serves as a versatile reagent
and precursor in various fields of chemical synthesis.[1] Its bifunctional nature, possessing two
chloromethyl groups, makes it a valuable crosslinking agent and a key building block in the
synthesis of silicone polymers, resins, and other complex organosilicon molecules.[1] This
technical guide provides a comprehensive overview of the synthesis and characterization of
Bis(chloromethyl)dimethylsilane, tailored for researchers, scientists, and professionals in
drug development and materials science.

Synthesis of Bis(chloromethyl)dimethylsilane

The synthesis of Bis(chloromethyl)dimethylsilane can be achieved through various methods,
with free-radical chlorination of a suitable methylsilane precursor being a common approach.
The following protocol is a representative method based on general procedures for the
chlorination of organosilanes.

Synthesis Pathway
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Caption: Reaction scheme for the synthesis of Bis(chloromethyl)dimethylsilane.

Experimental Protocol

This protocol describes the synthesis of Bis(chloromethyl)dimethylsilane via the chlorination
of dichlorodimethylsilane using sulphuryl chloride as the chlorinating agent and benzoyl
peroxide as a radical initiator.

Materials and Equipment:

Dichlorodimethylsilane ((CH3)2SiCl2)[2][3]
e Sulphuryl chloride (SO2Clz2)

» Benzoyl peroxide

e 500 mL two-necked round-bottom flask

» Reflux condenser

e Magnetic stirrer and heating mantle

e Dropping funnel
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« Distillation apparatus

e Calcium chloride guard tube

Procedure:

Reaction Setup: A 500 mL two-necked flask is equipped with a magnetic stirrer, a reflux
condenser fitted with a calcium chloride guard tube, and a dropping funnel.

o Charging Reactants: The flask is charged with dichlorodimethylsilane.

e Initiation: The reaction mixture is heated to reflux. A solution of sulphuryl chloride is added
dropwise from the dropping funnel.

e Radical Initiation: Small portions of benzoyl peroxide are added to the refluxing solution at
regular intervals (e.g., every 2 hours) to maintain a steady concentration of radicals.

» Reaction Monitoring: The reaction is monitored for completion (e.g., by GC analysis). The
total reflux time is typically several hours.

» Work-up and Purification: After the reaction is complete, the mixture is allowed to cool to
room temperature. The crude product is then purified by fractional distillation to separate the
desired Bis(chloromethyl)dimethylsilane from unreacted starting materials and
byproducts.

Characterization of Bis(chloromethyl)dimethylsilane

The identity and purity of the synthesized Bis(chloromethyl)dimethylsilane are confirmed
through various analytical techniques, including the determination of its physical properties and
spectroscopic analysis.

Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 2917-46-6

Molecular Formula C4H10Cl2Si [1]

Molecular Weight 157.11 g/mol

Appearance Colorless liquid [1]

Boiling Point 159-160 °C (lit.)

Density 1.075 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.460 (lit.)

Flash Point 46 °C (115 °F) - closed cup [4]

Vapor Density >1 (vs air)

Spectroscopic Data
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Spectroscopic Technique

Data

Reference(s)

1H NMR

The *H NMR spectrum shows
characteristic peaks for the
methyl protons and the
chloromethyl protons. The
exact chemical shifts can vary
slightly depending on the
solvent used. A representative

spectrum in CDClIs is available.

[1]

13C NMR

The 13C NMR spectrum
confirms the presence of two
distinct carbon environments
corresponding to the methyl
and chloromethyl groups. A
representative spectrum in

CDCls is available.

[1]

Mass Spectrometry

The mass spectrum (electron
ionization) provides information
about the molecular weight
and fragmentation pattern of

the molecule.

[5]

IR Spectroscopy

The IR spectrum (liquid film)
displays characteristic
absorption bands
corresponding to the various
functional groups present in
the molecule, such as C-H, Si-
C, and C-ClI bonds.

[1]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of

Bis(chloromethyl)dimethylsilane.
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Caption: General workflow for the synthesis and characterization of
Bis(chloromethyl)dimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

